Cas no 61799-60-8 (1,3-Dioxolane-2-carboxylic acid, 4-oxo-)

1,3-Dioxolane-2-carboxylic acid, 4-oxo- structure
61799-60-8 structure
Product Name:1,3-Dioxolane-2-carboxylic acid, 4-oxo-
CAS No:61799-60-8
MF:C4H4O5
MW:132.071561813354
CID:465774
PubChem ID:71391998
Update Time:2025-04-19

1,3-Dioxolane-2-carboxylic acid, 4-oxo- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxolane-2-carboxylic acid, 4-oxo-
    • 4-oxo-1,3-dioxolane-2-carboxylic acid
    • DTXSID10813820
    • 61799-60-8
    • Inchi: 1S/C4H4O5/c5-2-1-8-4(9-2)3(6)7/h4H,1H2,(H,6,7)
    • InChI Key: UUGHIHQJVOGSSR-UHFFFAOYSA-N
    • SMILES: O1CC(=O)OC1C(=O)O

Computed Properties

  • Exact Mass: 132.00582
  • Monoisotopic Mass: 132.00587322g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 72.8Ų

Experimental Properties

  • PSA: 72.83
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